Cas no 1593413-77-4 (1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one)

• Product Name: 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one
• CAS No: 1593413-77-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5739151
• PubChem ID: 116685332
• Update Time: 2025-06-23

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one
• EN300-1126083
• 1593413-77-4
• 1-Propanone, 1-cyclopropyl-2-(4-methyl-2-piperidinyl)-

• Inchi： 1S/C12H21NO/c1-8-5-6-13-11(7-8)9(2)12(14)10-3-4-10/h8-11,13H,3-7H2,1-2H3
• InChI Key： APYRBTIFLDZCAQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CC(C)CCN1)C1CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±13.0 °C(Predicted)
• pka: 9.19±0.10(Predicted)

Additional information on 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one

Recent Advances in the Study of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one (CAS: 1593413-77-4)

The compound 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one (CAS: 1593413-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This ketone derivative, characterized by its unique cyclopropyl and 4-methylpiperidinyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, with particular emphasis on improving its yield and purity. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated a novel catalytic asymmetric synthesis method, achieving an enantiomeric excess of over 95%. This advancement is critical for the compound's potential use in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

Pharmacological evaluations of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one have revealed its promising activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines have shown that the compound exhibits high affinity for the sigma-1 receptor, a target implicated in neuroprotection and cognitive enhancement. These findings suggest potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations. These computational studies, corroborated by X-ray crystallography data, indicate that 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one binds to a unique allosteric site on the sigma-1 receptor, distinct from known ligands. This discovery opens new avenues for the design of selective sigma-1 modulators with reduced off-target effects.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Preliminary data from cell-based assays indicate that 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one may inhibit the proliferation of certain cancer cell lines, particularly those with dysregulated lipid metabolism. The compound's ability to interfere with key metabolic pathways makes it a candidate for further investigation as an adjunct therapy in cancers reliant on lipogenesis.

Despite these promising findings, challenges remain in the development of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, including bioavailability and metabolic stability. Recent modifications to the compound's structure, such as the introduction of fluorine atoms, have shown improved metabolic resistance in preclinical models, as reported in *Bioorganic & Medicinal Chemistry Letters* (2024).

The safety profile of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one is also under investigation. Acute toxicity studies in rodent models have demonstrated a favorable therapeutic index at pharmacologically relevant doses. However, long-term toxicity assessments and detailed studies on potential off-target effects are still ongoing, with results expected to be published later this year.

In conclusion, 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one (CAS: 1593413-77-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position this compound as a valuable candidate for further drug development. Future research directions will likely focus on optimizing its drug-like properties and expanding its therapeutic applications across multiple disease areas.